Cas no 173035-08-0 (Propanoic acid, 3-[(2-cyanophenyl)amino]-3-oxo-)

• Product name: Propanoic acid, 3-[(2-cyanophenyl)amino]-3-oxo-
• CAS No: 173035-08-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212
• CID: 1357127
• PubChem ID: 62232276

Propanoic acid, 3-[(2-cyanophenyl)amino]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2-cyanophenyl)amino]-3-oxo-
• 3-(2-cyanoanilino)-3-oxopropanoic acid
• AKOS011514755
• DTXSID80734356
• 173035-08-0
• SCHEMBL20456029

• Inchi： InChI=1S/C10H8N2O3/c11-6-7-3-1-2-4-8(7)12-9(13)5-10(14)15/h1-4H,5H2,(H,12,13)(H,14,15)
• InChI Key： SJAZJHPDWJKZBJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)NC(=O)CC(=O)O

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 90.19